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molecular formula C14H11NO2 B109272 2-(4-Methoxyphenyl)-1,3-benzoxazole CAS No. 838-34-6

2-(4-Methoxyphenyl)-1,3-benzoxazole

Cat. No. B109272
CAS RN: 838-34-6
M. Wt: 225.24 g/mol
InChI Key: RAPOAMGKAJWGHU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08889881B2

Procedure details

In an acetic acid solvent in the presence of sodium acetate (NaOAc) (3.0 eq.), a solution including 2-aminophenol (1.0 eq.) and 4-methoxybenzaldehyde (1.0 eq.) was refluxed. After cooling, the reaction mixture was distributed between ethyl acetate and water, and an organic layer was dried, filtered, and evaporated. The residual was purified by silica gel column chromatography using hexane and acetone (25:1) to obtain a solid Compound 124.
Name
sodium acetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-aminophenol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
4-methoxybenzaldehyde
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
acetic acid
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six
Name
Compound 124
Yield
6.9%

Identifiers

REACTION_CXSMILES
C([O-])(=O)C.[Na+].[NH2:6][C:7]1[CH:12]=[CH:11][CH:10]=[CH:9][C:8]=1[OH:13].[CH3:14][O:15][C:16]1[CH:23]=[CH:22][C:19]([CH:20]=O)=[CH:18][CH:17]=1.C(OCC)(=O)C>C(O)(=O)C.O>[CH3:14][O:15][C:16]1[CH:23]=[CH:22][C:19]([C:20]2[O:13][C:8]3[CH:9]=[CH:10][CH:11]=[CH:12][C:7]=3[N:6]=2)=[CH:18][CH:17]=1 |f:0.1|

Inputs

Step One
Name
sodium acetate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(=O)[O-].[Na+]
Step Two
Name
2-aminophenol
Quantity
0 (± 1) mol
Type
reactant
Smiles
NC1=C(C=CC=C1)O
Step Three
Name
4-methoxybenzaldehyde
Quantity
0 (± 1) mol
Type
reactant
Smiles
COC1=CC=C(C=O)C=C1
Step Four
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(=O)OCC
Step Five
Name
acetic acid
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)(=O)O
Step Six
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
was refluxed
TEMPERATURE
Type
TEMPERATURE
Details
After cooling
CUSTOM
Type
CUSTOM
Details
an organic layer was dried
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
evaporated
CUSTOM
Type
CUSTOM
Details
The residual was purified by silica gel column chromatography

Outcomes

Product
Name
Compound 124
Type
product
Smiles
COC1=CC=C(C=C1)C=1OC2=C(N1)C=CC=C2
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 6.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.